Cas no 71083-19-7 (Ethyl 8-chloroquinoline-3-carboxylate)

Ethyl 8-chloroquinoline-3-carboxylate structure
71083-19-7 structure
Product Name:Ethyl 8-chloroquinoline-3-carboxylate
CAS No:71083-19-7
MF:C12H10ClNO2
MW:235.666302204132
MDL:MFCD17215623
CID:1035902
PubChem ID:68932874
Update Time:2025-09-26

Ethyl 8-chloroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 8-chloroquinoline-3-carboxylate
    • 71083-19-7
    • FT-0736111
    • MFCD17215623
    • Ethyl8-chloroquinoline-3-carboxylate
    • SB70031
    • CS-0361619
    • SCHEMBL4150906
    • DTXSID40739302
    • DB-074379
    • MDL: MFCD17215623
    • Inchi: 1S/C12H10ClNO2/c1-2-16-12(15)9-6-8-4-3-5-10(13)11(8)14-7-9/h3-7H,2H2,1H3
    • InChI Key: VCTDXHDHWDZBHT-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2=CC(C(=O)OCC)=CN=C21

Computed Properties

  • Exact Mass: 235.0400063g/mol
  • Monoisotopic Mass: 235.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: N/A℃
  • Boiling Point: 341.9±22.0 °C at 760 mmHg
  • Flash Point: 160.6±22.3 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl 8-chloroquinoline-3-carboxylate Security Information

Ethyl 8-chloroquinoline-3-carboxylate Pricemore >>

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